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Compound of Interest

Compound Name:
3-(2-phenoxyphenyl)propanoic

Acid

Cat. No.: B1303855 Get Quote

For the diligent researcher, scientist, or drug development professional, the integrity of your

work is intrinsically linked to the safety and precision of your laboratory practices. This guide

provides essential, immediate safety and logistical information for handling 3-(2-
phenoxyphenyl)propanoic acid, a compound widely known as Fenoprofen. Our focus

extends beyond mere procedural steps to instill a deep understanding of the causality behind

each safety recommendation, ensuring a self-validating system of laboratory safety.

Immediate Safety Overview: Understanding the
Risks
3-(2-phenoxyphenyl)propanoic acid is a non-steroidal anti-inflammatory drug (NSAID)[1].

While some safety data sheets (SDS) may classify it as non-hazardous, others indicate

potential risks that necessitate careful handling[2][3]. A conservative approach that accounts for

all potential hazards is paramount for ensuring personnel safety. The primary risks associated

with this compound include irritation to the skin, eyes, and respiratory tract, and it may be

harmful if swallowed[3][4].

To provide a clear and immediate understanding of the potential hazards, the following table

summarizes the GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications found across various supplier safety data sheets.
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Hazard Classification GHS Hazard Statement Pictogram

Acute Toxicity, Oral (Category

4)

H302: Harmful if swallowed[3]

[4][5][6]
GHS07

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[3]

[4]
GHS07

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation[3][4]
GHS07

Specific Target Organ Toxicity,

Single Exposure (Category 3)

H335: May cause respiratory

irritation[3][4][7]
GHS07

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling 3-(2-phenoxyphenyl)propanoic acid. The rationale for each piece of

equipment is grounded in preventing the primary routes of exposure: inhalation, dermal

contact, and ocular contact.

Core PPE Requirements:
Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

or airborne particles of the compound[2][3]. The potential for serious eye irritation

necessitates this level of protection.

Hand Protection: Wear protective gloves, such as nitrile gloves. It is crucial to inspect gloves

for any signs of damage before use and to practice proper glove removal techniques to avoid

skin contact[8]. For tasks with a higher risk of splashing, consider double-gloving[9].

Skin and Body Protection: A laboratory coat or an impervious gown is required to protect

your skin and clothing from contamination[2][3]. Ensure the gown has long sleeves and tight-

fitting cuffs[9].

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols, especially when handling the powdered form of the compound or when
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adequate ventilation is not available[2][3].

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a systematic operational plan minimizes the risk of exposure and ensures the

integrity of your experiment.

Preparation and Weighing:
Designated Area: Conduct all handling of 3-(2-phenoxyphenyl)propanoic acid in a

designated area, such as a chemical fume hood, to ensure adequate ventilation and

containment[6].

Pre-Handling Check: Before you begin, ensure that a safety shower and an eye wash station

are readily accessible[3].

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the inhalation of fine particles. Avoid the formation of dust and

aerosols[4][8].

Spill Kit: Have a spill kit readily available that is appropriate for chemical spills.

Experimental Use:
Solution Preparation: When preparing solutions, add the solid 3-(2-
phenoxyphenyl)propanoic acid to the solvent slowly to avoid splashing.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory where this compound is

being handled[9].

Hygiene: Wash your hands thoroughly after handling the compound, even if you were

wearing gloves[3].

Disposal Plan: Responsible and Safe Waste
Management
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Proper disposal of 3-(2-phenoxyphenyl)propanoic acid and any contaminated materials is a

critical final step in the handling process.

Waste Collection: Collect all waste materials, including unused compounds, contaminated

gloves, and weighing papers, in a clearly labeled, sealed container.

Waste Disposal: Dispose of the chemical waste in accordance with local, regional, and

national regulations. Do not dispose of it down the drain[8]. Consult your institution's

environmental health and safety (EHS) department for specific guidance.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical

waste[8].

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 3-(2-
phenoxyphenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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